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Introduction

11-Oxahomoaminopterin is a synthetic folate analog that serves as a research tool for

investigating the role of folate metabolism in cancer.[1][2] As an antifolate, it functions as a

competitive inhibitor of dihydrofolate reductase (DHFR), a critical enzyme in the folate pathway.

[2][3] Inhibition of DHFR disrupts the synthesis of tetrahydrofolate (THF), a vital cofactor for the

synthesis of nucleotides (purines and thymidylate) and certain amino acids.[1][4][5] This

disruption ultimately leads to the cessation of DNA synthesis and cell proliferation, making

DHFR a key target for cancer chemotherapy.[1][3][6]

Mechanism of Action

11-Oxahomoaminopterin, like other aminopterin analogs, exerts its cytotoxic effects by

binding to the active site of DHFR, preventing the reduction of dihydrofolate (DHF) to

tetrahydrofolate.[1][4] This blockade leads to a depletion of the cellular pool of THF derivatives,

which are essential one-carbon donors in various biosynthetic pathways. The primary

consequences of DHFR inhibition are the interruption of de novo purine synthesis and the

inhibition of thymidylate synthase, which is necessary for the production of thymidine, a crucial

component of DNA.[4][5][7] The resulting nucleotide deficit leads to cell cycle arrest, primarily

at the G1/S boundary, and can induce apoptosis.[4][8]
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Applications in Cancer Research

Due to its targeted mechanism of action, 11-Oxahomoaminopterin can be utilized in a variety

of cancer research applications:

Validating the Folate Pathway as a Therapeutic Target: It can be used in cell-based assays

to confirm the dependence of specific cancer cell lines on the folate pathway for proliferation.

Structure-Activity Relationship (SAR) Studies: As a modified folate analog, it can be used in

comparative studies with other antifolates like methotrexate to understand the structural

requirements for DHFR inhibition and cellular uptake.

Investigating Drug Resistance Mechanisms: It can be employed to study mechanisms of

resistance to antifolate drugs, such as mutations in DHFR or alterations in drug efflux pumps.

[9]

Screening for Combination Therapies: 11-Oxahomoaminopterin can be used in

combination with other anticancer agents to identify synergistic interactions.

Limitations

It is important to note that early studies with 11-Oxahomoaminopterin showed it to be inactive

against L-1210 leukemia in mice at a maximum dose of 48 mg/kg.[2] Furthermore, its growth

inhibitory activity in L-1210 cell lines in culture was found to be 15 times weaker than that of

methotrexate.[2] These findings suggest that while it is a useful research tool for in vitro

studies, its potential as a standalone therapeutic agent may be limited.

Quantitative Data Summary
The following tables summarize the available quantitative data for 11-Oxahomoaminopterin
and comparative data for the well-characterized antifolate, methotrexate.

Table 1: In Vitro Activity of 11-Oxahomoaminopterin
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Compound Cell Line Assay Endpoint Result Reference

11-

Oxahomoami

nopterin

L-1210

Leukemia

Growth

Inhibition
IC50

15x weaker

than

Methotrexate

[2]

11-

Oxahomoami

nopterin

Lactobacillus

casei

DHFR

Inhibition
-

Active

Inhibitor
[2]

Table 2: In Vivo Activity of 11-Oxahomoaminopterin

Compound
Animal
Model

Tumor
Model

Dose Outcome Reference

11-

Oxahomoami

nopterin

Mice
L-1210

Leukemia
48 mg/kg Inactive [2]

Experimental Protocols
The following are detailed, generalized protocols for experiments where 11-
Oxahomoaminopterin could be used as a research tool. These protocols are based on

standard methodologies for evaluating antifolate compounds.

Protocol 1: In Vitro Cell Proliferation Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of 11-
Oxahomoaminopterin in a cancer cell line.

Materials:

Cancer cell line of interest (e.g., MCF-7, A549, HCT116)

Complete cell culture medium (e.g., DMEM with 10% FBS)

11-Oxahomoaminopterin stock solution (dissolved in a suitable solvent like DMSO)
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96-well cell culture plates

Cell proliferation reagent (e.g., MTT, PrestoBlue)

Plate reader

Procedure:

Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per

well in 100 µL of complete medium. Incubate overnight at 37°C and 5% CO2.

Compound Treatment: Prepare serial dilutions of 11-Oxahomoaminopterin in complete

medium. Remove the medium from the wells and add 100 µL of the diluted compound

solutions. Include a vehicle control (medium with the same concentration of solvent as the

highest compound concentration).

Incubation: Incubate the plate for 72 hours at 37°C and 5% CO2.

Cell Viability Assessment: Add the cell proliferation reagent to each well according to the

manufacturer's instructions.

Data Acquisition: Measure the absorbance or fluorescence using a plate reader at the

appropriate wavelength.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the results and determine the IC50 value using non-linear regression

analysis.

Protocol 2: In Vivo Antitumor Efficacy Study in a Xenograft Model

Objective: To evaluate the in vivo antitumor activity of 11-Oxahomoaminopterin in a mouse

xenograft model.

Materials:

Immunocompromised mice (e.g., NOD/SCID or BALB/c nude)

Human cancer cell line for xenograft implantation
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11-Oxahomoaminopterin formulation for in vivo administration

Vehicle control

Calipers for tumor measurement

Procedure:

Tumor Implantation: Subcutaneously inject 1-5 million cancer cells into the flank of each

mouse.

Tumor Growth Monitoring: Monitor tumor growth by measuring tumor dimensions with

calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width^2) / 2.

Group Randomization: When tumors reach an average volume of 100-150 mm³, randomize

the mice into treatment and control groups (n=8-10 mice per group).

Treatment Administration: Administer 11-Oxahomoaminopterin and the vehicle control to

the respective groups via the desired route (e.g., intraperitoneal injection) at a predetermined

dose and schedule.

Monitoring: Continue to monitor tumor volume and body weight throughout the study.

Study Endpoint: Terminate the study when tumors in the control group reach a

predetermined size or after a specified duration.

Data Analysis: At the end of the study, excise and weigh the tumors. Calculate the tumor

growth inhibition (TGI) for the treatment group compared to the control group.
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Signaling Pathway of DHFR Inhibition by 11-Oxahomoaminopterin
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Caption: DHFR Inhibition by 11-Oxahomoaminopterin.
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Experimental Workflow for In Vitro IC50 Determination
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Experimental Workflow for In Vivo Xenograft Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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